
Copper iodide CAS number and material safety
data sheet.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Copper;iodide

Cat. No.: B13735485 Get Quote

Copper(I) Iodide: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential technical information on Copper(I) Iodide, including its

Chemical Abstracts Service (CAS) number, a summary of its material safety data, and a logical

workflow for safe handling.

Core Data Summary
Copper(I) Iodide is a chemical compound with the CAS Number 7681-65-4.[1][2][3][4] It is also

known as cuprous iodide.[5] The following table summarizes key quantitative data extracted

from its Material Safety Data Sheet (MSDS).
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Property Value Source

Molecular Formula CuI [5][6]

Molecular Weight 190.45 g/mol [4][5][6]

Melting Point 605 °C (lit.) [4]

Boiling Point 1290 °C [2][7]

Density 5.62 g/mL at 25 °C (lit.) [4]

Vapor Pressure 10 mmHg (656 °C) [4]

EC Number 231-674-6 [2][4]

Purity ≥99.5% [4]

Sulfate (SO₄²⁻) Traces ≤5000 mg/kg [4]

Iron (Fe) Cation Traces ≤50 mg/kg [4]

Material Safety and Handling
Copper(I) iodide is harmful if swallowed and causes skin and serious eye irritation.[2][5][6] It

may also cause respiratory irritation.[2][5] Furthermore, it is very toxic to aquatic life with long-

lasting effects.[2][5][6]

Experimental Protocol: Safe Handling of Copper(I)
Iodide
The following protocol outlines the necessary steps for the safe handling of copper(I) iodide in

a laboratory setting.

1. Personal Protective Equipment (PPE):

Wear appropriate protective gloves, clothing, and eye/face protection.[2][6]

2. Engineering Controls:
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Work in a well-ventilated area, preferably in a chemical fume hood to avoid inhalation of dust.

[5]

3. Handling Procedures:

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe dust.[2]

Minimize dust generation and accumulation.

Wash hands thoroughly after handling.

4. Storage:

Store in a tightly closed container in a dry and well-ventilated place.

5. Disposal:

Dispose of contents and container in accordance with local, regional, national, and

international regulations.

Avoid release to the environment.[2][5][6]

6. First Aid Measures:

If on skin: Wash with plenty of soap and water.[2][6]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[2][5][6]

If swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[6]

If inhaled: Move person into fresh air. If not breathing, give artificial respiration.[5]

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of copper(I) iodide,

from preparation to disposal.
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Safe Handling Workflow for Copper(I) Iodide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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